Cas no 94009-29-7 (Dimethyl 4-bromo-1H-pyrazole-3,5-dicarboxylate)

• Product Name: Dimethyl 4-bromo-1H-pyrazole-3,5-dicarboxylate
• CAS No: 94009-29-7
• MF: C₇H₇BrN₂O₄
• MW: 263.045480966568
• CID: 2817545
• PubChem ID: 13349337
• Update Time: 2025-04-21

Dimethyl 4-bromo-1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID30537834
• 3,5-DIMETHYL 4-BROMO-1H-PYRAZOLE-3,5-DICARBOXYLATE
• Dimethyl 4-bromo-1H-pyrazole-3,5-dicarboxylate
• F94832
• 94009-29-7

• Inchi： 1S/C7H7BrN2O4/c1-13-6(11)4-3(8)5(10-9-4)7(12)14-2/h1-2H3,(H,9,10)
• InChI Key： LAFOZUVPZKZCTF-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NNC=1C(=O)OC

Computed Properties

• Exact Mass: 261.95892Da
• Monoisotopic Mass: 261.95892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.3Ų